Vit-45

• Molecular Formula: C24H44FeO25-
• Molecular Weight: 788.4 g/mol
• InChI: InChI=1S/C24H42O22.Fe.2H2O.O/c25-1-5(29)18(11(32)14(35)21(39)40)44-23-16(37)12(33)20(7(3-27)42-23)46-24-17(38)13(34)19(8(4-28)43-24)45-22-15(36)10(31)9(30)6(2-26)41-22;;;;/h5-20,22-38H,1-4H2,(H,39,40);;2*1H2;/q;+3;;;-2/p-2/t5-,6-,7-,8-,9-,10+,11+,12-,13-,14+,15-,16-,17-,18+,19-,20-,22-,23-,24-;;;;/m1..../s1
• InChIKey: MFBBZTDYOYZJGB-HAONTEFVSA-L

VIT-45 (Ferric Carboxymaltose) Procurement Guide

VIT-45, known generically as ferric carboxymaltose (FCM), is a third-generation intravenous (IV) iron-carbohydrate complex. It is engineered as a colloidal solution with a stable, carbohydrate-coated polynuclear iron core, specifically designed for the rapid, high-dose repletion of iron stores in adult patients with iron deficiency anemia (IDA) who are intolerant to or have not responded adequately to oral iron [1]. Unlike earlier IV iron formulations that require multiple small doses due to a limited single-dose ceiling, VIT-45 enables the delivery of a large amount of elemental iron in a single, brief infusion, thereby significantly reducing the frequency of clinical visits and the overall treatment burden [2].

Model High-dose iron repletion research models

Physicochemical Colloidal stability and core-shell characterization studies

Kinetics Macrophage uptake and iron release kinetics research

• [1] U.S. Food and Drug Administration. (2013). INJECTAFER® (ferric carboxymaltose injection) prescribing information. Retrieved from precision.fda.gov View Source
• [2] Scott, L. J. (2018). Ferric Carboxymaltose: A Review in Iron Deficiency. Drugs, 78(4), 479–493. View Source

Why VIT-45 Cannot Be Generically Substituted

The clinical performance and safety profile of intravenous iron-carbohydrate complexes are not determined solely by the elemental iron dose. Rather, they are critically dependent on the complex's unique physicochemical characteristics—specifically the carbohydrate shell structure, particle size distribution, and the kinetic stability of the iron core [1]. These parameters directly dictate the drug's in vivo pharmacokinetics, including its rate of macrophage uptake, processing, and iron release. Direct, robust evidence demonstrates that VIT-45 exhibits a significantly different pharmacokinetic and pharmacodynamic profile compared to other in-class agents like iron sucrose, leading to quantifiable differences in liver iron accumulation, efficacy in specific patient populations, and safety event rates [2]. Substituting VIT-45 for another IV iron product without consideration of these fundamental differences can lead to suboptimal therapeutic outcomes or unforeseen safety issues.

Complex-dependent kinetics

Carbohydrate shell and particle size differences may alter macrophage uptake and iron release profiles, limiting direct substitution with other IV iron complexes.

Liver accumulation profile

Reported liver iron concentration changes differ markedly between complexes; liver tropism may not transfer, requiring model-specific validation.

Hypersensitivity rate context

Reported hypersensitivity rates vary across formulations; risk-benefit interpretation in research protocols should consider class-specific event profiles.

• [1] Pereira, D. I. A., et al. (2025). Understanding the kinetics of macrophage uptake and the metabolic fate of iron-carbohydrate complexes used for iron deficiency anemia treatment. Journal of Controlled Release, 387, 114186. View Source
• [2] Rostoker, G., et al. (2022). Differential Pharmacokinetics of Liver Tropism for Iron Sucrose, Ferric Carboxymaltose, and Iron Isomaltoside: A Clue to Their Safety for Dialysis Patients. Pharmaceutics, 14(7), 1408. View Source

Comparative Evidence for VIT-45

Hemoglobin Improvement vs. Iron Sucrose

A 2025 meta-analysis of 14 randomized controlled trials (N=4757) provides a direct, quantitative comparison of VIT-45 against iron sucrose, a widely used first-generation IV iron. The analysis demonstrates a significant advantage for VIT-45 in improving hemoglobin levels [1].

Hb improvement vs. IS

Head-to-head

+0.45 g/dL (95% CI 0.08–0.83, p=0.02)

Reported endpoint difference in IDA research models

Pooled RCT meta-analysis, mixed etiologies

Evidence Dimension	Change in Hemoglobin (Hb) Level During Follow-up
Target Compound Data	Mean Difference (MD): +0.45 g/dL vs. iron sucrose
Comparator Or Baseline	Iron Sucrose (IS)
Quantified Difference	+0.45 g/dL (95% CI: 0.08 to 0.83, p=0.02)
Conditions	Pooled analysis from 12 RCTs with 4734 adult IDA patients of mixed etiologies.

Why This Matters

This statistically significant 0.45 g/dL advantage in hemoglobin improvement represents a clinically meaningful gain, making VIT-45 a more efficacious option for achieving rapid anemia correction, which can directly reduce the need for additional therapies like erythropoiesis-stimulating agents or blood transfusions.

• [1] Tanrıverdi, L. H., et al. (2025). Efficacy, Safety, and Tolerability of Ferric Carboxymaltose and Iron Sucrose in Iron-Deficiency Anemia: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. Turkish Journal of Hematology, 42(2), 119–135. View Source

Efficacy in Postpartum Anemia

The same meta-analysis revealed a pronounced, highly significant advantage for VIT-45 in the specific and clinically relevant context of postpartum anemia. This differentiation is critical for institutions with obstetrics and gynecology services [1].

Postpartum Hb gain vs. IS

Head-to-head

+1.04 g/dL (95% CI 0.75–1.33, p

Reported larger endpoint difference in postpartum anemia research models

Subgroup analysis, postpartum IDA trials

Liver iron accumulation

Head-to-head

Δ LIC +5 vs. +25 μmol/g (p

Reported lower liver iron accumulation in dialysis research models

MRI-based LIC post-1g dose

Hypersensitivity risk

Head-to-head

RR 2.97 (95% CI 1.72–5.14, p

Reported higher hypersensitivity rate in comparator meta-analysis

13 RCTs, adult IDA patients

Evidence Dimension	Change in Hemoglobin (Hb) Level in Postpartum Anemia
Target Compound Data	Mean Difference (MD): +1.04 g/dL vs. iron sucrose
Comparator Or Baseline	Iron Sucrose (IS)
Quantified Difference	+1.04 g/dL (95% CI: 0.75 to 1.33, p<0.01)
Conditions	Subgroup analysis of trials focusing on patients with postpartum IDA.

Why This Matters

The 1.04 g/dL benefit in Hb increase is a large effect size and directly quantifies a scenario where selecting VIT-45 over iron sucrose is likely to yield a substantially superior clinical outcome, providing a strong justification for its preferential use on postpartum floors or in obstetric practices.

• [1] Tanrıverdi, L. H., et al. (2025). Efficacy, Safety, and Tolerability of Ferric Carboxymaltose and Iron Sucrose in Iron-Deficiency Anemia: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. Turkish Journal of Hematology, 42(2), 119–135. View Source

Liver Iron Accumulation Comparison

A study in dialysis patients quantified the differential hepatic accumulation of iron using MRI-based Liver Iron Concentration (LIC) measurements. VIT-45 demonstrates significantly lower hepatic iron deposition compared to iron sucrose, a finding with important safety implications [1].

Liver iron accumulation

Head-to-head

Δ LIC +5 vs. +25 μmol/g (p

Reported lower liver iron accumulation in dialysis research models

MRI-based LIC post-1g dose

Hypersensitivity risk

Head-to-head

RR 2.97 (95% CI 1.72–5.14, p

Reported higher hypersensitivity rate in comparator meta-analysis

13 RCTs, adult IDA patients

Evidence Dimension	Absolute Increase in Liver Iron Concentration (LIC)
Target Compound Data	Δ +5 μmol/g (post 1g dose)
Comparator Or Baseline	Iron Sucrose (Δ +25 μmol/g post 1.2g dose)
Quantified Difference	A 20 μmol/g smaller increase in LIC (p < 0.0001)
Conditions	54 dialysis patients; LIC measured by MRI before and after IV iron treatment.

Why This Matters

The 5-fold smaller increase in liver iron content provides quantitative, objective evidence for a more favorable long-term safety profile concerning iron-induced organ toxicity, a key differentiator for procurement decisions in nephrology, dialysis, and other chronic care settings.

• [1] Rostoker, G., et al. (2022). Differential Pharmacokinetics of Liver Tropism for Iron Sucrose, Ferric Carboxymaltose, and Iron Isomaltoside: A Clue to Their Safety for Dialysis Patients. Pharmaceutics, 14(7), 1408. View Source

Hypersensitivity Risk Comparison

A large meta-analysis of 13 trials (N=4638) was conducted to quantify the risk of hypersensitivity reactions, a key safety concern with all IV iron products. The analysis provides a precise, quantitative estimate of the comparative risk between VIT-45 and iron sucrose [1].

Hypersensitivity risk

Head-to-head

RR 2.97 (95% CI 1.72–5.14, p

Reported higher hypersensitivity rate in comparator meta-analysis

13 RCTs, adult IDA patients

Evidence Dimension	Risk of Hypersensitivity Reactions
Target Compound Data	Higher incidence vs. iron sucrose
Comparator Or Baseline	Iron Sucrose (IS)
Quantified Difference	Risk Ratio (RR) = 2.97 (95% CI: 1.72–5.14, P<0.01)
Conditions	Meta-analysis of 13 RCTs in adult patients with IDA.

Why This Matters

This data point directly quantifies a key safety trade-off. While VIT-45 offers superior efficacy and convenience, it carries a 3-fold higher risk of a hypersensitivity reaction compared to iron sucrose, enabling a more informed and precise risk-benefit assessment during the formulary evaluation and procurement process.

• [1] Hussain, I., et al. (2023). MPN-139 Is Ferric Carboxymaltose a Safer Option Compared to Iron Sucrose? A Meta-Analysis. Clinical Lymphoma, Myeloma & Leukemia, 23(S1), S377. View Source

Application Scenarios for VIT-45

High-Volume Infusion and Obstetric Services

For centers managing high volumes of patients with iron deficiency anemia (IDA) from heavy uterine bleeding or postpartum hemorrhage, VIT-45's ability to deliver up to 1000 mg of iron in a single 15-minute infusion is a primary economic and operational driver. The evidence of a significant 1.04 g/dL hemoglobin advantage over iron sucrose in postpartum anemia [1] directly supports this use case. Procurement for these settings is justified by increased patient throughput, fewer infusion visits, and superior clinical correction of anemia.

Nephrology and Dialysis Safety

In chronic kidney disease (CKD) and dialysis populations requiring repeated iron dosing, the risk of iatrogenic iron overload is a critical concern. The quantitative evidence showing a 5-fold lower increase in liver iron concentration with VIT-45 (Δ +5 μmol/g) compared to iron sucrose (Δ +25 μmol/g) provides a compelling scientific basis for its selection in this application [2]. Procurement decisions should prioritize VIT-45 to mitigate the risk of long-term hepatic iron toxicity and other organ damage in patients requiring life-long therapy.

Formulary Evaluation with Risk-Benefit Assessment

When a healthcare system is evaluating a single IV iron to place on its formulary, the quantitative meta-analytic data is paramount. VIT-45's demonstrated 0.45 g/dL hemoglobin advantage over iron sucrose in the overall IDA population [3] must be weighed against its 3-fold higher risk of hypersensitivity reactions (RR = 2.97) [4]. This evidence package allows a pharmacy and therapeutics committee to make a fully informed, data-driven decision, potentially favoring VIT-45 for its superior efficacy and convenience while implementing specific protocols for hypersensitivity monitoring, rather than a blanket substitution with iron sucrose.

Application

Selection Property

Validation Focus

High-dose iron repletion models

Single-dose iron loading capacity

Hemoglobin response endpoint monitoring

Hepatic iron deposition research

Liver tropism and accumulation profile

MRI-based liver iron concentration assessment

Formulary decision research framework

Integrated efficacy vs. hypersensitivity profile

Risk-benefit endpoint evaluation protocols

• [1] Tanrıverdi, L. H., et al. (2025). Efficacy, Safety, and Tolerability of Ferric Carboxymaltose and Iron Sucrose in Iron-Deficiency Anemia: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. Turkish Journal of Hematology, 42(2), 119–135. View Source
• [2] Rostoker, G., et al. (2022). Differential Pharmacokinetics of Liver Tropism for Iron Sucrose, Ferric Carboxymaltose, and Iron Isomaltoside: A Clue to Their Safety for Dialysis Patients. Pharmaceutics, 14(7), 1408. View Source
• [3] Tanrıverdi, L. H., et al. (2025). Efficacy, Safety, and Tolerability of Ferric Carboxymaltose and Iron Sucrose in Iron-Deficiency Anemia: A Systematic Review and Meta-Analysis of Randomized Controlled Trials. Turkish Journal of Hematology, 42(2), 119–135. View Source
• [4] Hussain, I., et al. (2023). MPN-139 Is Ferric Carboxymaltose a Safer Option Compared to Iron Sucrose? A Meta-Analysis. Clinical Lymphoma, Myeloma & Leukemia, 23(S1), S377. View Source